Cas no 2549002-27-7 (8-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 2549002-27-7
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 5311780
• PubChem ID: 154829218
• Update Time: 2025-07-05

8-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2549002-27-7
• F6789-7235
• AKOS040730550
• 8-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C15H19N5O2/c1-9-16-11-4-2-3-10(11)12(17-9)20-7-5-15(6-8-20)13(21)18-14(22)19-15/h2-8H2,1H3,(H2,18,19,21,22)
• InChI Key： FWOZUPKLFHHUMK-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C3C4=C(CCC4)N=C(C)N=3)CC2)NC(N1)=O

Computed Properties

• Exact Mass: 301.15387487g/mol
• Monoisotopic Mass: 301.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.2Ų

Additional information on 8-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Analysis of 8-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 2549002-27-7)

In the rapidly evolving field of medicinal chemistry, 8-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 2549002-27-7) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic and cyclopenta[d]pyrimidine structural motifs, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its heterocyclic framework, which is often associated with bioactive properties.

The compound's molecular structure features a triazaspiro[4.5]decane core, a scaffold known for its versatility in pharmaceutical design. This core is further functionalized with a 2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl group, enhancing its potential interactions with biological targets. Such structural complexity makes 8-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione a promising candidate for addressing unmet medical needs, particularly in areas like central nervous system (CNS) disorders and inflammatory diseases.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 2549002-27-7. Machine learning models are increasingly used to predict the bioactivity and ADME (Absorption, Distribution, Metabolism, Excretion) properties of such molecules, accelerating the identification of lead compounds. This aligns with the growing demand for precision medicine and personalized therapeutics, where structurally unique molecules play a pivotal role.

From a synthetic chemistry perspective, the preparation of 8-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione involves sophisticated multi-step organic synthesis. Key challenges include the regioselective introduction of the cyclopenta[d]pyrimidine moiety and the stabilization of the spirocyclic system. Advances in catalysis and green chemistry are expected to improve the efficiency and sustainability of its production, addressing environmental concerns in the pharmaceutical industry.

The compound's potential mechanism of action is another area of active research. Preliminary studies suggest that its triazaspiro[4.5]decane-2,4-dione core may interact with enzyme targets such as kinases or G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. This has sparked interest in its application for neurodegenerative diseases and autoimmune conditions, topics frequently searched by healthcare professionals and researchers.

In conclusion, 8-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 2549002-27-7) represents a fascinating intersection of structural innovation and therapeutic potential. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of small-molecule drugs, contributing to advancements in global health.